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1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine 1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine
Brand Name: Vulcanchem
CAS No.: 99264-99-0
VCID: VC0138275
InChI: InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,28,30,34,36,46H,6-7,9,11-13,15,17-19,21,23,26-27,29,31-33,35,37-45H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,30-28-,36-34-/t46-/m1/s1
SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)COP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula: C48H84NO8P
Molecular Weight: 834.173

1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine

CAS No.: 99264-99-0

Reference Standards

VCID: VC0138275

Molecular Formula: C48H84NO8P

Molecular Weight: 834.173

1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine - 99264-99-0

CAS No. 99264-99-0
Product Name 1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine
Molecular Formula C48H84NO8P
Molecular Weight 834.173
IUPAC Name [(2R)-3-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-2-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C48H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,28,30,34,36,46H,6-7,9,11-13,15,17-19,21,23,26-27,29,31-33,35,37-45H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,30-28-,36-34-/t46-/m1/s1
Standard InChIKey AHWXJDWBIIDPKS-TZUVPVEASA-N
SMILES CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)COP(=O)([O-])OCC[N+](C)(C)C
Synonyms 1-Docosahexaenoyl-2-stearoyl-sn-glycero-3-phosphocholine;_x000B_[R-(all-Z)]-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-3,5,9-trioxa-4-phosphahentriaconta-13,16,19,22,25,28-hexaen-1-aminium Inner Salt 4-Oxide;
PubChem Compound 52923691
Last Modified Dec 28 2021
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